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Compound Focus: Steroid sulfatase-IN-4
Cat. No.: S12885049

Known Activity of Steroid sulfatase-IN-4

The core pharmacological profile of Steroid sulfatase-IN-4 is summarized in the table below.

Property Description

Target Steroid sulfatase (STS) [1].
ICs0 against human 25 nM (in cellular assays) [1].
STS

Inhibition Type Irreversible [1].

Reported Specificity At 1 uM, shows 25% inhibition against human 173-hydroxysteroid

Data dehydrogenase type 1 (173-HSD1) in a cell-free assay [1].
Primary Research Study of endometriosis [1].
Application

Lack of Broad Specificity Profiling

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s12885049?utm_src=pdf-body
https://www.smolecule.com/products/s12885049?utm_src=pdf-interest
https://www.smolecule.com/products/s12885049?utm_src=pdf-body
https://www.smolecule.com/products/s12885049?utm_src=pdf-body
https://www.medchemexpress.com/steroid-sulfatase-in-4.html?srsltid=AfmBOoohpFmNbm5meGjUcOa-sW3pAoa9pvFsEmzTqgqp7Q18ucR_1X5S
https://www.medchemexpress.com/steroid-sulfatase-in-4.html?srsltid=AfmBOoohpFmNbm5meGjUcOa-sW3pAoa9pvFsEmzTqgqp7Q18ucR_1X5S
https://www.medchemexpress.com/steroid-sulfatase-in-4.html?srsltid=AfmBOoohpFmNbm5meGjUcOa-sW3pAoa9pvFsEmzTqgqp7Q18ucR_1X5S
https://www.medchemexpress.com/steroid-sulfatase-in-4.html?srsltid=AfmBOoohpFmNbm5meGjUcOa-sW3pAoa9pvFsEmzTqgqp7Q18ucR_1X5S
https://www.medchemexpress.com/steroid-sulfatase-in-4.html?srsltid=AfmBOoohpFmNbm5meGjUcOa-sW3pAoa9pvFsEmzTqgqp7Q18ucR_1X5S
https://www.smolecule.com/products/s12885049?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

A comprehensive specificity profile for Steroid sulfatase-IN-4 against related enzymes is not available in

the current public scientific literature. Key missing information includes:

¢ No data against other sulfatase families: The search results did not contain cross-reactivity tests
against other sulfatases, such as Arylsulfatase A (which breaks down cerebroside sulfate) or
Arylsulfatase B (involved in glycosaminoglycan metabolism) [2] [3] [4].

¢ Limited off-target screening: The single data point against 173-HSD1 suggests some off-target
activity at high concentrations, but a broad panel screening against other steroidogenic enzymes has
not been published [1].

The Sulfatase Enzyme Family Context

To properly frame the specificity question, it's helpful to know that sulfatases are a diverse enzyme family.

The SulfAtlas database classifies them into several families and subfamilies based on sequence and function

[2]:

e Family S1: Formylglycine-dependent sulfatases. This is the largest family and includes Steroid
Sulfatase (STS) [2].

e Family S2: Alkylsulfodioxygenases [2].

¢ Families S3 & S4: Alkyl- and arylsulfohydrolases, which share a metallo-p-lactamase fold [2].

A definitive specificity profile for an inhibitor like Steroid sulfatase-IN-4 would ideally include testing
against representatives of these different families. The experimental workflow for establishing this profile

would involve a series of controlled assays.
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(Start: Specificity AssessmenD

In Vitro Biocwamical Assays

1. Purify Target & Related Enzymes
(e.g., STS, ARSA, ARSB, SULTs)

'

2. Conduct Enzyme Activity Assays
with inhibitor and specific substrates

3. Calculate ICso values
for each enzyme

Cellular & Furctional Assays

4. Test in Cell-Based Models
(e.g., hormone-dependent cancer cells)

l

5. Measure Downstream Effects
(e.g., cell proliferation, hormone levels)

6. Integrate Data

Establish Specificity Profile

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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